Cas no 125032-81-7 ((3-fluoropyrrolidin-3-yl)methanamine)

• Product name: (3-fluoropyrrolidin-3-yl)methanamine
• CAS No: 125032-81-7
• MF: C₅H₁₁N₂F
• MW: 118.15264
• MDL: MFCD19690602
• CID: 1103111
• PubChem ID: 19382172

(3-fluoropyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-Pyrrolidinemethanamine
• (3-fluoropyrrolidin-3-yl)methanamine
• 125032-81-7
• EN300-1221014
• F1967-6838
• LQIWYVNQUXQNQQ-UHFFFAOYSA-N
• SCHEMBL9180047
• AKOS024160676

• MDL： MFCD19690602
• Inchi： InChI=1S/C5H11FN2/c6-5(3-7)1-2-8-4-5/h8H,1-4,7H2
• InChI Key： LQIWYVNQUXQNQQ-UHFFFAOYSA-N
• SMILES： C1CNCC1(CN)F

Computed Properties

• Exact Mass: 118.09062652g/mol
• Monoisotopic Mass: 118.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 173.5±30.0 °C at 760 mmHg
• Flash Point: 58.8±24.6 °C
• Vapor Pressure: 1.3±0.3 mmHg at 25°C

(3-fluoropyrrolidin-3-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-fluoropyrrolidin-3-yl)methanamine

Comprehensive Overview of (3-fluoropyrrolidin-3-yl)methanamine (CAS No. 125032-81-7): Properties, Applications, and Research Insights

The compound (3-fluoropyrrolidin-3-yl)methanamine (CAS No. 125032-81-7) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The presence of a fluorine atom at the 3-position of the pyrrolidine ring, combined with a methanamine functional group, makes this molecule a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for fluorinated building blocks like (3-fluoropyrrolidin-3-yl)methanamine has surged, driven by the growing interest in precision medicine and small-molecule therapeutics. The compound's CAS No. 125032-81-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern synthetic chemistry. Its structural motif is often leveraged to enhance lipophilicity and metabolic stability in drug candidates, addressing key challenges in pharmacokinetic optimization.

One of the most discussed applications of (3-fluoropyrrolidin-3-yl)methanamine lies in its role as a precursor for bioactive molecules. For instance, it has been investigated in the development of neuromodulators and receptor ligands, where the fluorine atom's electronegativity influences binding affinity. This aligns with current trends in fragment-based drug design (FBDD), where small, fluorinated fragments are used to probe protein interactions. Searches for terms like "fluoropyrrolidine synthesis" and "amine-functionalized heterocycles" often highlight this compound's utility.

From a synthetic chemistry perspective, CAS No. 125032-81-7 exemplifies the importance of stereoselective fluorination techniques. The 3-fluoropyrrolidine scaffold is challenging to construct with high enantiopurity, making it a focal point for methodological innovations. Recent publications emphasize catalytic asymmetric fluorination and flow chemistry approaches to access such motifs efficiently. These advancements resonate with the broader push toward green chemistry and sustainable synthesis, topics frequently queried in scientific forums.

Beyond pharmaceuticals, (3-fluoropyrrolidin-3-yl)methanamine has potential applications in agrochemicals and functional materials. Its amine group allows for further derivatization, enabling the creation of polymers or chelating agents. This versatility is reflected in patent literature, where related structures are claimed for uses ranging from catalysis to surface modification. The compound's thermal stability and solubility profile further broaden its applicability.

In summary, (3-fluoropyrrolidin-3-yl)methanamine (CAS No. 125032-81-7) represents a critical intersection of fluorine chemistry and heterocyclic design. Its relevance to drug discovery, materials science, and methodological research ensures its continued prominence in scientific discourse. As interest in tailored molecular architectures grows, this compound will likely remain a key player in innovation-driven fields.